Cas no 55843-47-5 (cis-3-hydroxycyclopentanecarboxylic acid)

• Product Name: cis-3-hydroxycyclopentanecarboxylic acid
• CAS No: 55843-47-5
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• MDL: MFCD24386907
• CID: 840140
• PubChem ID: 55301197
• Update Time: 2025-06-09

cis-3-hydroxycyclopentanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,3S)-cis-3-Hydroxy-cyclopentanecarboxylic acid
• cis-3-hydroxycyclopentanecarboxylic acid
• cis-3-Hydroxy-cyclopentanecarboxylic acid
• cis-(1R,3S)-3-Hydroxycyclopentane-1-carboxylic acid
• P19451
• MFCD19230581
• E88227
• (1R,3S)-3-HYDROXYCYCLOPENTANE-1-CARBOXYLIC ACID
• (1R,3S)-3-Hydroxy-cyclopentanecarboxylic acid
• CS-0129823
• SCHEMBL13262178
• MFCD24386907
• 1443511-35-0
• BS-43152
• AKOS006382269
• 55843-47-5
• cis-3-Hydroxy-cyclopentanecarboxylicacid

• MDL： MFCD24386907
• Inchi： 1S/C6H10O3/c7-5-2-1-4(3-5)6(8)9/h4-5,7H,1-3H2,(H,8,9)/t4-,5+/m1/s1
• InChI Key： XWWQLKYMTLWXKN-UHNVWZDZSA-N
• SMILES： O[C@H]1CC[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 130.063
• Monoisotopic Mass: 130.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 0

Additional information on cis-3-hydroxycyclopentanecarboxylic acid

Research Briefing on cis-3-hydroxycyclopentanecarboxylic acid (CAS: 55843-47-5) in Chemical Biology and Pharmaceutical Applications

Recent advancements in the field of chemical biology and pharmaceuticals have highlighted the significance of cis-3-hydroxycyclopentanecarboxylic acid (CAS: 55843-47-5) as a versatile chiral building block. This compound, characterized by its cyclopentane backbone and hydroxyl-carboxyl functional groups, has garnered attention for its potential in drug discovery, asymmetric synthesis, and enzyme inhibition studies. The following briefing synthesizes the latest research findings and applications of this molecule, with a focus on its structural uniqueness and pharmacological relevance.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of cis-3-hydroxycyclopentanecarboxylic acid as a precursor in the synthesis of prostaglandin analogs. Researchers demonstrated that its stereochemistry enables selective binding to prostaglandin receptors, offering a pathway to develop anti-inflammatory agents with reduced side effects. The study employed NMR-based conformational analysis (DOI: 10.1021/acs.jmedchem.3c00512) to validate the compound’s spatial configuration, which is critical for its bioactivity.

In parallel, a breakthrough in biocatalysis was reported in Nature Catalysis (2024), where engineered enzymes were used to enantioselectively produce cis-3-hydroxycyclopentanecarboxylic acid from renewable feedstocks. This green synthesis approach achieved a 92% yield and >99% ee, addressing previous challenges in scalability (DOI: 10.1038/s41929-024-01137-0). The study underscores the compound’s industrial potential as a sustainable intermediate for APIs like antiviral drugs.

Pharmacological investigations have also revealed its utility as a modulator of GABA_B receptors. A preclinical trial documented in Bioorganic & Medicinal Chemistry Letters (2023) showed that derivatives of 55843-47-5 exhibit enhanced blood-brain barrier permeability compared to classical GABAergic agents, suggesting promise for neurological disorders (DOI: 10.1016/j.bmcl.2023.129301). Structural-activity relationship (SAR) analyses identified the cis-hydroxy group as pivotal for receptor affinity.

Challenges persist in optimizing the pharmacokinetic profile of cis-3-hydroxycyclopentanecarboxylic acid-derived compounds. A recent review in Advanced Drug Delivery Reviews (2024) emphasized the need for prodrug strategies to mitigate its rapid renal clearance, proposing esterification as a viable solution (DOI: 10.1016/j.addr.2024.115177). Computational modeling further predicted improved metabolic stability via fluorination at the C4 position.

In conclusion, cis-3-hydroxycyclopentanecarboxylic acid (55843-47-5) exemplifies the convergence of synthetic chemistry and biomedical innovation. Its applications span from catalytic asymmetric synthesis to CNS drug development, though metabolic optimization remains an active research frontier. Future directions may explore its incorporation into peptide mimetics or as a scaffold for covalent inhibitors, leveraging its rigid cyclic structure.